Cas no 5786-13-0 (diethyl 1,5-dioxo-1,2,3,5,6,7-hexahydro-s-indacene-2,6-dicarboxylate)

• Product name: diethyl 1,5-dioxo-1,2,3,5,6,7-hexahydro-s-indacene-2,6-dicarboxylate
• CAS No: 5786-13-0
• MF: C₁₈H₁₈O₆
• MW: 330.331925868988
• CID: 1607042
• PubChem ID: 654413

diethyl 1,5-dioxo-1,2,3,5,6,7-hexahydro-s-indacene-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 1,5-dioxo-1,2,3,5,6,7-hexahydro-s-indacene-2,6-dicarboxylate
• 1,5-Dioxo-1,2,3,5,6,7-hexahydro-s-indacene-2,6-dicarboxylic acid diethyl ester
• diethyl 3,7-dioxo-1,2,5,6-tetrahydro-s-indacene-2,6-dicarboxylate
• CB15099
• MLS000029597
• SMR000009681
• CHEMBL1405813
• STK094568
• HMS2308C17
• SMSF0007759
• DTXSID30349590
• BIM-0011799.P001
• Oprea1_759104
• 5786-13-0
• CBMicro_011600
• Oprea1_142284

• Inchi： InChI=1S/C18H18O6/c1-3-23-17(21)13-7-9-5-12-10(6-11(9)15(13)19)8-14(16(12)20)18(22)24-4-2/h5-6,13-14H,3-4,7-8H2,1-2H3
• InChI Key： JOTSCBXPHGEISJ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1CC2=CC3=C(CC(C3=O)C(=O)OCC)C=C2C1=O

Computed Properties

• Exact Mass: 330.11034
• Monoisotopic Mass: 330.110338
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7
• XLogP3: 2.4

Experimental Properties

• Density: 1.327
• Boiling Point: 507.3°C at 760 mmHg
• Flash Point: 224.9°C
• Refractive Index: 1.573
• PSA: 86.74